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Compound of Interest

Compound Name: Benzophenone hydrazone

Cat. No.: B127882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

benzophenone hydrazone, a compound utilized in various chemical syntheses. The following

sections detail its physical and chemical properties, associated hazards, recommended

handling and storage procedures, and emergency protocols. This guide is intended to equip

laboratory personnel with the knowledge necessary to work with this compound in a safe and

responsible manner.

Section 1: Physical and Chemical Properties
A summary of the key physical and chemical properties of benzophenone hydrazone is

presented in Table 1. This data is essential for understanding the compound's behavior and for

making informed decisions regarding its handling and storage.
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Property Value References

Chemical Formula C₁₃H₁₂N₂ [1][2][3]

Molecular Weight 196.25 g/mol [1][2][3]

Appearance
White to light yellow crystalline

powder
[2][3][4][5]

Melting Point 95 - 99 °C (203 - 210.2 °F) [3][6]

Boiling Point
225 - 230 °C (437 - 446 °F) at

55 mmHg
[6]

Solubility

Sparingly soluble in water.

Soluble in organic solvents

such as ether, benzene,

chloroform, ethanol, and

methanol.

[3][5]

Flash Point 146 °C (294.8 °F) [2]

Density 1.1 g/cm³ [3]

pKa 1.4 [3]

Section 2: Hazard Identification and Classification
Benzophenone hydrazone is classified as a hazardous substance. A summary of its hazard

classifications according to the Globally Harmonized System (GHS) is provided in Table 2.
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Hazard Class Category Hazard Statement References

Acute Toxicity, Oral Category 3 or 4
H301/H302: Toxic or

Harmful if swallowed
[6][7][8][9]

Skin Sensitization Category 1
H317: May cause an

allergic skin reaction
[6][7][8][9]

Hazardous to the

Aquatic Environment,

Acute Hazard

Category 1
H401: Toxic to aquatic

life
[7]

Hazardous to the

Aquatic Environment,

Long-term Hazard

Category 1

H411: Toxic to aquatic

life with long lasting

effects

[6][7][8][9]

Note: The toxicological properties of this material have not been fully investigated[2][4].

Section 3: Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical to minimize risk.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE. The following are

general recommendations:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that

meet OSHA's 29 CFR 1910.133 or European Standard EN166 specifications[1][2][4].

Skin Protection: Wear appropriate protective gloves to prevent skin exposure. Nitrile rubber

gloves with a minimum layer thickness of 0.11 mm are recommended[1][4][7]. Dispose of

contaminated gloves after use in accordance with applicable laws and good laboratory

practices[1][7]. Wear appropriate protective clothing to prevent skin exposure[2][4].

Respiratory Protection: If dust is generated, use a NIOSH-approved N95 or P1 dust mask[7].

A respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements or European Standard EN 149 must be followed whenever workplace

conditions warrant a respirator's use[2].
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Handling
Use with adequate ventilation. A chemical fume hood is recommended[2][4][6][8].

Minimize dust generation and accumulation[2][4].

Avoid contact with eyes, skin, and clothing[2][3][4].

Wash hands thoroughly after handling[4][6][8][10].

Do not eat, drink, or smoke when using this product[6][8][10].

Remove contaminated clothing and wash before reuse[2][4][6].

Storage
Store in a cool, dry, and well-ventilated area away from incompatible substances[1][2][4][5].

Keep container tightly closed when not in use[1][2][4][6][8].

Recommended storage temperature is 2 - 8 °C[7]. Some sources suggest refrigeration at

approximately 4°C[2].

Store locked up[6][7][8][10].

Keep away from strong oxidizing agents and strong bases[5][6].

Section 4: Emergency Procedures
In the event of an emergency, follow these first-aid measures and response protocols.

First-Aid Measures
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Exposure Route First-Aid Procedure References

Ingestion

If swallowed, immediately call

a POISON CENTER or

doctor/physician. Rinse mouth.

Do NOT induce vomiting.

[1][4][6][7][8]

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical aid.

[1][4][6][7][8]

Skin Contact

Wash off immediately with

plenty of soap and water for at

least 15 minutes while

removing contaminated

clothing and shoes. If skin

irritation or rash occurs, get

medical advice/attention.

[1][4][6][7][8]

Eye Contact

Flush eyes with plenty of water

for at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Get medical

aid immediately.

[1][3][4][6][8]

Spills and Leaks
Use proper personal protective equipment as indicated in Section 3.1[4].

Clean up spills immediately, observing precautions in the Protective Equipment section[4].

Sweep up or absorb material, then place it into a suitable clean, dry, closed container for

disposal[1][4][7].

Avoid generating dusty conditions[2][4][6].

Provide ventilation[4].
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Prevent product from entering drains[1][7][11].

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide[1][2][7].

Fire-Fighting Instructions: As in any fire, wear a self-contained breathing apparatus in

pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear[1][2][4].

During a fire, irritating and highly toxic gases may be generated by thermal decomposition or

combustion[2].

Section 5: Experimental Protocols
Detailed experimental protocols for the toxicity of benzophenone hydrazone are not readily

available in the provided search results. The Safety Data Sheets reviewed indicate that the

toxicological properties of this compound have not been thoroughly investigated[2][4][7].

Researchers should handle this compound with caution and assume it is potentially toxic.

Section 6: Visualizations
The following diagrams illustrate key safety and handling concepts for benzophenone
hydrazone.

Hazard Assessment Control Measures Safe Handling & Storage Emergency Response

Identify Hazards
(Toxic, Skin Sensitizer, Aquatic Toxin) Review Safety Data Sheet Assess Risks of Exposure Engineering Controls

(Fume Hood)
Administrative Controls

(SOPs, Training)
Personal Protective Equipment
(Gloves, Goggles, Lab Coat) Proper Handling Techniques Secure & Correct Storage First Aid Measures Spill & Leak Response Fire Fighting

Click to download full resolution via product page

Caption: Hazard Management Workflow for Benzophenone Hydrazone.
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Caption: Safe Handling Workflow in a Laboratory Setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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